N-[(5-Fluoro-1-hydroxy-2,3-dihydroinden-1-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(5-fluoro-1-hydroxy-2,3-dihydroinden-1-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H14FNO2/c1-2-12(16)15-8-13(17)6-5-9-7-10(14)3-4-11(9)13/h2-4,7,17H,1,5-6,8H2,(H,15,16)
• InChI Key: JQIADXCBRBOMCA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1(CCC2=C1C=CC(=C2)F)O
• Molecular Formula: C13H14FNO2
• Molecular Weight: 235.25 g/mol

Description

The compound “N-[(5-Fluoro-1-hydroxy-2,3-dihydroinden-1-yl)methyl]prop-2-enamide” is a complex organic molecule. It contains an indene structure, which is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene. The molecule also contains a fluoro group, a hydroxy group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluoro, hydroxy, and amide groups would likely have significant effects on the compound’s structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions occur. The presence of the fluoro, hydroxy, and amide groups could make the compound reactive with certain other substances.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. Indene derivatives have been found to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by indene derivatives, this compound could have potential uses in various areas of medicine and biology.